Cas no 133440-67-2 (Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)-)

• Product Name: Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)-
• CAS No: 133440-67-2
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 135081
• PubChem ID: 19968812
• Update Time: 2025-10-29

Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)-
• 5-Amino-3-(4-carboxyphenyl)-6-hydroxybenzoxazole
• 4-(5-AMINO-6-HYDROXYLBENZOXAZOL-2-YL) BENZOIC ACID SALT
• 4-(5-Amino-6-hydroxybenzoxazol-2-yl)benzoic acid homopolymer
• 4-(5-Amino-6-hydroxybenzo[d]oxazol-2-yl)benzoicacid
• 4-(5-AMINO-6-HYDROXY-1,3-BENZOXAZOL-2-YL)BENZOIC ACID
• 133440-67-2
• AKOS015951154
• SCHEMBL4307744
• 4-(5-amino-6-hydroxy-2-benzoxazolyl)benzoic acid
• A908820
• 4-(5-AMINO-6-HYDROXY-2-BENZOXAZOLYL)-BENZOIC ACID
• 133440-66-1
• 4-(5-Amino-6-hydroxybenzo[d]oxazol-2-yl)benzoic acid

• Inchi： 1S/C14H10N2O4/c15-9-5-10-12(6-11(9)17)20-13(16-10)7-1-3-8(4-2-7)14(18)19/h1-6,17H,15H2,(H,18,19)
• InChI Key： MEGSOOFTLVZOBY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=CC=2)=NC2C=C(C(=CC1=2)O)N

Computed Properties

• Exact Mass: 270.0641
• Monoisotopic Mass: 270.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)-

Recent Advances in the Study of Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)- (CAS: 133440-67-2): A Comprehensive Research Brief

Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)- (CAS: 133440-67-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its benzoxazole core and functional groups, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)-, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its electronic properties and potential interactions with biological targets. These efforts have laid the groundwork for further exploration of its pharmacological potential.

One of the most promising areas of research involves the compound's potential as an anti-inflammatory and antimicrobial agent. In vitro studies have demonstrated that Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)- exhibits significant inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Furthermore, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria has been documented, suggesting its utility in addressing antibiotic-resistant infections. These findings highlight the compound's dual functionality and its potential for development into a multifunctional therapeutic agent.

Another critical aspect of recent research has been the investigation of the compound's pharmacokinetic properties. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its bioavailability in various formulations. Preliminary results indicate that the compound has favorable pharmacokinetic characteristics, with good oral bioavailability and minimal toxicity. These properties make it a viable candidate for further preclinical and clinical development.

In addition to its therapeutic potential, Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)- has also been studied for its applications in drug delivery systems. Its ability to form stable complexes with other bioactive molecules has been leveraged to develop novel drug carriers. For instance, researchers have successfully incorporated the compound into polymeric nanoparticles, enhancing the targeted delivery of anticancer drugs. This innovative approach holds promise for improving the efficacy and reducing the side effects of conventional chemotherapy.

Despite these advancements, challenges remain in the development of Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)- as a therapeutic agent. Issues such as scalability of synthesis, long-term stability, and potential off-target effects need to be addressed. Ongoing research is focused on optimizing synthetic routes, conducting detailed toxicological studies, and exploring its interactions with other drugs. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, Benzoicacid, 4-(5-amino-6-hydroxy-2-benzoxazolyl)- (CAS: 133440-67-2) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its diverse biological activities, favorable pharmacokinetic properties, and potential applications in drug delivery underscore its significance. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility, paving the way for its eventual clinical use.